molecular formula C16H16N4O B8519447 4-{2-[(Piperidin-4-yl)oxy]pyrimidin-5-yl}benzonitrile CAS No. 832735-43-0

4-{2-[(Piperidin-4-yl)oxy]pyrimidin-5-yl}benzonitrile

Cat. No.: B8519447
CAS No.: 832735-43-0
M. Wt: 280.32 g/mol
InChI Key: DKEQWUAAQKXZFR-UHFFFAOYSA-N
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Description

4-{2-[(Piperidin-4-yl)oxy]pyrimidin-5-yl}benzonitrile is a useful research compound. Its molecular formula is C16H16N4O and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

832735-43-0

Molecular Formula

C16H16N4O

Molecular Weight

280.32 g/mol

IUPAC Name

4-(2-piperidin-4-yloxypyrimidin-5-yl)benzonitrile

InChI

InChI=1S/C16H16N4O/c17-9-12-1-3-13(4-2-12)14-10-19-16(20-11-14)21-15-5-7-18-8-6-15/h1-4,10-11,15,18H,5-8H2

InChI Key

DKEQWUAAQKXZFR-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1OC2=NC=C(C=N2)C3=CC=C(C=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Trifluoroacetic acid (1.5 ml) was added to a methylene chloride solution (2.0 ml) of 2-(1-t-butoxycarbonylpiperidin-4-yloxy)-5-(4-cyanophenyl)pyrimidine (122 mg, 0.32 mmol) at room temperature, and stirred for 2.5 hours at the temperature. The reaction solution was concentrated under reduced pressure, and the residue was extracted with chloroform. The organic layer was washed with aqueous saturated sodium bicarbonate solution and saturated saline solution in that order, dried with anhydrous sodium sulfate, and concentrated under reduced pressure to obtain the entitled compound (90 mg, 100%).
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
2-(1-t-butoxycarbonylpiperidin-4-yloxy)-5-(4-cyanophenyl)pyrimidine
Quantity
122 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Yield
100%

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